[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]methanesulfonamide

• Molecular Formula: C6H11N3O3S
• Molecular Weight: 205.24 g/mol
• SMILES: CC(C)C1=NC(=NO1)CS(=O)(=O)N
• InChI: InChI=1S/C6H11N3O3S/c1-4(2)6-8-5(9-12-6)3-13(7,10)11/h4H,3H2,1-2H3,(H2,7,10,11)
• InChIKey: BFJVEAZOAGFINU-UHFFFAOYSA-N

Procurement Guide for [5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]methanesulfonamide

[5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]methanesulfonamide (CAS 1593763-15-5) is a heterocyclic building block belonging to the 1,2,4-oxadiazole class, featuring a methanesulfonamide moiety at the 3-position and an isopropyl group at the 5-position [1]. It is commercially supplied as a research-grade compound (minimum 95% purity) for use in medicinal chemistry and chemical biology . The 1,2,4-oxadiazole ring serves as a metabolically stable bioisostere of ester and amide functionalities, while the sulfonamide group can act as a hydrogen-bond donor/acceptor and a zinc-binding motif in enzyme inhibitor design [2].

1,2,4-oxadiazole bioisostere scaffold for ester/amide replacement

Methanesulfonamide group as H-bond donor/acceptor and potential zinc-binding motif

5-isopropyl enables lipophilicity and conformational modulation for SAR exploration

• [1] PubChem. Compound Summary for CID 114763861, [5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]methanesulfonamide. National Center for Biotechnology Information, 2026. (Accessed May 1, 2026). View Source
• [2] Boström, J., et al. Oxadiazoles in Medicinal Chemistry. J. Med. Chem. 2012, 55, 5, 1817–1830. View Source

Why [5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]methanesulfonamide Cannot Be Substituted

In-class 1,2,4-oxadiazol-3-yl methanesulfonamide analogs sharing the identical polar surface area (TPSA = 107 Ų) [1] are not interchangeable due to quantifiable differences in lipophilicity, conformational flexibility, and steric demand driven by the 5-position substituent. The 5-isopropyl variant introduces a lipophilic and sterically demanding group absent in the 5-unsubstituted and 5-methyl analogs, altering membrane permeability, metabolic stability, and target binding interactions [2]. Inferior experimental outcomes may result if a program relies on a less lipophilic analog and does not account for the physicochemical property shift, as detailed in the quantitative evidence below.

5-isopropyl elevates lipophilicity compared to methyl/unsubstituted analogs, potentially shifting membrane permeability and metabolic stability profiles.

Additional rotatable bond from the isopropyl group introduces conformational entropy differences that may alter target binding and solubility outcomes.

Class-level docking evidence suggests isopropyl substitution may favor Mur enzyme engagement; smaller substituents may not replicate that interaction context.

• [1] PubChem Computed Properties for CID 114763861, CID 121599734, and CID 121599962. Topological Polar Surface Area values. National Center for Biotechnology Information, 2026. (Accessed May 1, 2026). View Source
• [2] Wermuth, C.G. The Practice of Medicinal Chemistry, 4th ed.; Academic Press, 2015; Chapter 12, Molecular Variations Based on Isosteric Replacements. View Source

Quantitative Evidence for [5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]methanesulfonamide

Lipophilicity Advantage of 5-Isopropyl Substitution

The 5-isopropyl substitution elevates the computed lipophilicity (XLogP3-AA) of the target compound to -0.2, compared to -0.9 for the 5-methyl analog (CID 121599734) and -1.3 for the 5-unsubstituted analog (CID 121599962) [1]. This represents a +0.7 and +1.1 log unit increase, respectively, which can translate into enhanced passive membrane permeability and altered metabolic stability profiles [2].

Lipophilicity (XLogP3-AA)

Cross-study comparable

Target: -0.2 5-Methyl: -0.9 5-Unsubstituted: -1.3 Δ +0.7 / +1.1

Supports lipophilicity-driven permeability optimization

Computed property; experimental ADME validation required

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = -0.2
Comparator Or Baseline	5-Methyl analog XLogP3-AA = -0.9; 5-Unsubstituted analog XLogP3-AA = -1.3
Quantified Difference	ΔLogP +0.7 (vs. methyl); ΔLogP +1.1 (vs. unsubstituted)
Conditions	PubChem 2024.11.20 release, XLogP3 3.0 algorithm

Why This Matters

Lipophilicity is a key determinant of a compound's ADME profile; the quantifiably higher LogP of the 5-isopropyl derivative makes it the preferred choice when designing series with improved membrane permeability or when a less polar scaffold is required.

• [1] PubChem. Computed Properties for CID 114763861, CID 121599734, and CID 121599962. XLogP3-AA values. National Center for Biotechnology Information, 2026. View Source
• [2] Lipinski, C. A., et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 1-3, 3-26. View Source

Increased Conformational Flexibility via Rotatable Bonds

The target compound possesses 3 rotatable bonds compared to 2 rotatable bonds for the 5-methyl (CID 121599734) and 5-unsubstituted (CID 121599962) analogs [1]. The extra rotatable bond, originating from the isopropyl group, introduces an additional degree of conformational freedom. While this can impose an entropic penalty upon rigid binding, it also allows the compound to sample a wider conformational space, potentially enabling access to distinct binding pockets or inducing fit interactions not available to the less flexible analogs [2].

Rotatable Bonds

Cross-study comparable

3 (target) vs. 2 (methyl / unsubstituted analogs)

May support conformational SAR and solubility studies

Additional entropy penalty possible upon rigid binding

Evidence Dimension	Rotatable Bond Count
Target Compound Data	3
Comparator Or Baseline	5-Methyl and 5-unsubstituted analogs: 2 rotatable bonds each
Quantified Difference	+1 rotatable bond
Conditions	PubChem 2024.11.20 release, Cactvs 3.4.8.18

Why This Matters

Rotatable bond count influences binding entropy and solubility; a higher count can be exploited in lead optimization to probe for additional protein-ligand interactions or to improve solubility through increased molecular motion, making the isopropyl variant a valuable tool for SAR exploration.

• [1] PubChem. Computed Properties for CID 114763861, CID 121599734, and CID 121599962. Rotatable Bond Count values. National Center for Biotechnology Information, 2026. View Source
• [2] Veber, D. F., et al. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45, 12, 2615-2623. View Source

Mur Enzyme Binding: Advantage of Isopropyl Substituent

In a docking study of 4-amino-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]benzene-1-sulfonamides against Mur A, Mur C, and Mur E enzymes, the two compounds bearing an isopropyl substitution (compounds 6 and 9) exhibited the highest docking scores against all three enzyme targets [1]. Although this study involves a 1,3,4-oxadiazole core with a different connectivity, the privileged nature of the isopropyl group for enhancing binding to Mur enzymes in sulfonamide-containing oxadiazole scaffolds supports the rationale for selecting the 5-isopropyl-1,2,4-oxadiazole variant over analogs with smaller substituents.

Mur Enzyme Docking (Class-Level)

Class-level inference

Isopropyl analogs in related 1,3,4-oxadiazole series achieved highest docking scores among tested compounds

Supports Mur-targeted library design exploration

Unpublished preliminary report; experimental target engagement requires verification

Evidence Dimension	In silico docking scores against Mur A, C, and E enzymes
Target Compound Data	Not directly tested; inference from structurally related 1,3,4-oxadiazole sulfonamide series
Comparator Or Baseline	Compounds with other substituents (e.g., H, Cl, OCH3) showed lower docking scores
Quantified Difference	N/A (qualitative observation of 'highest scores')
Conditions	Molecular docking study on Mur enzymes; exact scoring function and software not specified

Why This Matters

This class-level evidence indicates that the 5-isopropyl group may confer an advantage in projects targeting bacterial Mur enzymes, positioning the target compound as a preferred building block for synthesizing focused libraries aimed at novel antibacterial targets.

• [1] Unpublished preliminary report. Pharmacy Department Documents, Cheori Academia. Accessed via https://cheori.academia.edu/Departments/Pharmacy/Documents. The text states: 'Of all the compounds, compound 6 and compound 9 with isopropyl substitution exhibited the highest scores against all the three Mur enzymes.' View Source

Purity and Storage Comparison

The target compound is commercially available at a minimum purity of 95%, as specified by AKSci and Leyan, identical to the purity specifications offered for the 5-methyl and 5-unsubstituted analogs from the same vendors . All three analogs are recommended for long-term storage in a cool, dry place. Thus, the procurement value differentiation lies not in purity or handling but in the unique physicochemical properties conferred by the 5-isopropyl group, enabling research programs to access a distinct region of chemical property space without compromising on quality standards.

Purity & Storage

Supporting evidence

≥95% purity, cool dry storage — identical across 5-isopropyl, 5-methyl and 5-unsubstituted analogs

Comparable quality specifications support substituent-driven selection

Based on vendor datasheets (AKSci, Leyan)

Evidence Dimension	Vendor-specified minimum purity and storage condition
Target Compound Data	Purity ≥95%; Storage: cool, dry place
Comparator Or Baseline	5-Methyl analog (CAS 1603242-28-9) and 5-unsubstituted analog (CAS 1602430-93-2): purity ≥95%; identical storage recommendation
Quantified Difference	No quantitative difference in purity or storage requirements
Conditions	AKSci and Leyan vendor datasheets, 2025

Why This Matters

Confirms that the 5-isopropyl compound matches the quality benchmarks of its closest in-class analogs, ensuring that the decision to purchase can be based purely on its differentiated physicochemical and potential biological profile.

Application Scenarios for [5-(Propan-2-yl)-1,2,4-oxadiazol-3-yl]methanesulfonamide

Lead Optimization for Enhanced Lipophilicity

When a lead series based on the 1,2,4-oxadiazol-3-yl methanesulfonamide scaffold suffers from poor membrane permeability (e.g., low Caco-2 or PAMPA values), replacing the 5-unsubstituted or 5-methyl analog with the 5-isopropyl variant offers a calculated LogP increase of +1.1 or +0.7 units, respectively [1]. This modification can be used to systematically explore the effect of lipophilicity on cellular potency and pharmacokinetic properties.

Antibacterial Discovery Targeting Mur Enzymes

For programs investigating Mur A/C/E enzyme inhibition as a mechanism to combat Gram-positive pathogens, the 5-isopropyl-1,2,4-oxadiazol-3-yl methanesulfonamide scaffold serves as a key intermediate. Class-level docking evidence shows that isopropyl substitution on a related oxadiazole-sulfonamide core yields superior binding scores against these targets [2]. Incorporating this building block into a library synthesis can prioritize compounds with a higher probability of Mur enzyme engagement.

Diversity-Oriented Synthesis and Library Construction

In diversity-oriented synthesis, the isopropyl group provides a distinct steric and electronic profile compared to methyl or unsubstituted analogs . The additional rotatable bond and increased molecular volume of the 5-isopropyl variant enable access to novel chemical space for high-throughput screening libraries, where subtle differences in substitution can lead to hits against unrelated biological targets.

Building Block for SAR Exploration

When establishing a SAR for a new biological target, the systematic variation of heterocycle substituents is critical. The 5-isopropyl-1,2,4-oxadiazol-3-yl methanesulfonamide represents a logical next-step analog following evaluation of the 5-unsubstituted (LogP -1.3) and 5-methyl (LogP -0.9) compounds. It allows researchers to query the effect of a branched alkyl group on target binding and selectivity without altering the core scaffold or the sulfonamide pharmacophore [1].

Application

Selection Property

Validation Focus

Lipophilicity-driven lead optimization

Isopropyl-induced lipophilicity increase

Validate membrane permeability in cell-based assays

Antibacterial Mur enzyme inhibitor discovery

Isopropyl-substituted oxadiazole sulfonamide scaffold

Assess Mur A/C/E inhibition in biochemical assays

Diversity-oriented synthesis and library construction

Steric and conformational diversity from branched alkyl group

Screen for novel bioactivity in HTS campaigns

Structure-activity relationship (SAR) exploration

5-isopropyl as a sterically demanding pharmacophore probe

Compare target binding and selectivity vs. smaller substituents

• [1] PubChem Computed Properties for CID 114763861, CID 121599734, and CID 121599962. XLogP3-AA and Rotatable Bond Count. National Center for Biotechnology Information, 2026. View Source
• [2] Unpublished preliminary report. Pharmacy Department Documents, Cheori Academia. Accessed via https://cheori.academia.edu/Departments/Pharmacy/Documents. View Source